Cas no 2098089-44-0 (3-(Pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole)

3-(Pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole is a heterocyclic compound featuring a fused cyclopentapyrazole core substituted with a pyridinyl group. This structure confers versatility in medicinal chemistry and pharmaceutical research, particularly as a scaffold for developing biologically active molecules. Its rigid bicyclic framework and nitrogen-rich aromatic system enhance binding affinity to target proteins, making it valuable for drug discovery applications. The compound's synthetic accessibility and potential for further functionalization allow for tailored modifications to optimize pharmacokinetic properties. Researchers leverage its balanced lipophilicity and hydrogen-bonding capacity in designing inhibitors or modulators for enzyme and receptor targets. Its stability under physiological conditions further supports its utility in preclinical studies.
3-(Pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole structure
2098089-44-0 structure
Product Name:3-(Pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
CAS No:2098089-44-0
MF:C11H11N3
MW:185.225141763687
CID:5045183
Update Time:2025-08-05

3-(Pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
    • 3-pyridin-4-yl-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
    • 3-(Pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
    • Inchi: 1S/C11H11N3/c1-2-9-10(3-1)13-14-11(9)8-4-6-12-7-5-8/h4-7H,1-3H2,(H,13,14)
    • InChI Key: WTGKAQCDYZZRDM-UHFFFAOYSA-N
    • SMILES: N1C2CCCC=2C(C2C=CN=CC=2)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 201
  • XLogP3: 1.5
  • Topological Polar Surface Area: 41.6

3-(Pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P221221-100mg
3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
2098089-44-0
100mg
$ 70.00 2022-06-03
TRC
P221221-500mg
3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
2098089-44-0
500mg
$ 250.00 2022-06-03
TRC
P221221-1g
3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
2098089-44-0
1g
$ 390.00 2022-06-03
Life Chemicals
F2198-6728-0.25g
3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
2098089-44-0 95%+
0.25g
$243.0 2023-09-06
Life Chemicals
F2198-6728-0.5g
3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
2098089-44-0 95%+
0.5g
$256.0 2023-09-06
Life Chemicals
F2198-6728-1g
3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
2098089-44-0 95%+
1g
$270.0 2023-09-06
Life Chemicals
F2198-6728-2.5g
3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
2098089-44-0 95%+
2.5g
$540.0 2023-09-06
Life Chemicals
F2198-6728-5g
3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
2098089-44-0 95%+
5g
$810.0 2023-09-06
Life Chemicals
F2198-6728-10g
3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
2098089-44-0 95%+
10g
$1134.0 2023-09-06

Additional information on 3-(Pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

Introduction to 3-(Pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole (CAS No. 2098089-44-0)

3-(Pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2098089-44-0, belongs to a class of molecules that exhibit promise in the development of novel therapeutic agents. The presence of both pyridine and pyrazole moieties in its structure suggests a rich scaffold for further chemical modification and biological evaluation.

The molecular structure of 3-(Pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole consists of a cyclopentane ring fused with a pyrazole ring, with a pyridine substituent attached at the 4-position of the pyridine ring. This configuration creates a versatile platform for interactions with biological targets, making it an attractive candidate for drug discovery efforts. The compound's ability to engage with multiple binding sites on proteins or enzymes could lead to the development of drugs with enhanced efficacy and reduced side effects.

In recent years, there has been growing interest in the exploration of tetrahydrocyclopenta[c]pyrazole derivatives due to their reported pharmacological properties. These derivatives have shown potential in various therapeutic areas, including anti-inflammatory, anti-depressant, and anti-cancer applications. The pyridine moiety in 3-(Pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole is particularly noteworthy, as it can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets. These interactions are crucial for the binding affinity and specificity of drug molecules.

One of the most compelling aspects of 3-(Pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis routes that involve cyclization reactions and functional group transformations. This ease of synthesis allows for rapid exploration of its chemical space and the development of libraries of derivatives for high-throughput screening. Such libraries are instrumental in identifying lead compounds that can be further optimized for therapeutic use.

Recent studies have highlighted the biological activity of 3-(Pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole and its derivatives. For instance, research has demonstrated that certain analogs of this compound exhibit inhibitory effects on enzymes involved in inflammatory pathways. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide. Additionally, preclinical studies have suggested that derivatives of this scaffold may have potential in treating neurological disorders by modulating neurotransmitter receptors or ion channels.

The pharmacokinetic properties of 3-(Pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its suitability as a drug candidate. Preliminary data suggest that this compound has favorable solubility characteristics and moderate bioavailability in animal models. These properties could make it an excellent starting point for developing orally administered therapeutics.

The role of computational chemistry in the study of 3-(Pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole cannot be overstated. Advanced computational methods such as molecular docking and quantum mechanics simulations are being employed to predict how this compound interacts with biological targets at the atomic level. These predictions can guide experimental efforts by identifying key residues on the target protein that are likely to be important for binding affinity. Such insights can accelerate the drug discovery process significantly.

Another area of interest is the development of prodrugs based on 3-(Pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole. Prodrugs are inactive precursors that are converted into active drugs within the body upon metabolic activation. This approach can enhance drug delivery by improving solubility or reducing toxicity. By designing prodrugs derived from this scaffold, researchers aim to achieve better therapeutic outcomes while minimizing adverse effects.

The environmental impact of synthesizing and using 3-(Pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole is also a consideration in modern drug development practices. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. Such efforts align with broader goals to make pharmaceutical manufacturing more environmentally friendly without compromising efficacy or safety.

In conclusion,3-(Pyridin-4-yl)-1tetrahydrcyclopentac[pyrazol](CAS No. 2098089440) represents a promising scaffold for pharmaceutical innovation. Its unique structural features combined with favorable pharmacological properties make it an attractive candidate for further development. Ongoing research efforts aim to elucidate its full potential in treating various human diseases while adhering to sustainable practices. As our understanding of its biology grows,this compound is poised to make significant contributions to modern medicine.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.